Cas no 439095-06-4 (6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid)

• Product Name: 6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid
• CAS No: 439095-06-4
• MDL: MFCD03425730
• CID: 4651447
• Update Time: 2025-06-07

6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid

• MDL： MFCD03425730

Experimental Properties

• Melting Point: 276-278°C

6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid

Recent Advances in the Study of 6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid (CAS: 439095-06-4)

The compound 6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid (CAS: 439095-06-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidinecarboxylic acid scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of anti-inflammatory and antimicrobial applications.

One of the key findings in recent research is the compound's ability to modulate specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. This inhibition suggests potential applications in the development of novel anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, recent investigations have explored the antimicrobial potential of this compound. Research conducted at several academic institutions has revealed that 6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid displays significant activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's unique chemical structure appears to interfere with bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics in an era of increasing antimicrobial resistance.

The synthetic chemistry community has also made notable progress in optimizing the production of this compound. A recent patent application (WO2023056321) describes an improved synthetic route for 6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid that offers higher yields and better purity profiles compared to previous methods. This advancement is particularly significant as it addresses previous challenges in large-scale production, potentially facilitating further pharmacological studies and clinical development.

Structural-activity relationship (SAR) studies have provided valuable insights into the molecular features responsible for the compound's biological activity. Computational modeling and X-ray crystallography data have revealed that the dichlorophenyl moiety and the carboxylic acid group play crucial roles in target binding and selectivity. These findings are guiding the design of next-generation derivatives with improved pharmacokinetic properties and target specificity.

Looking forward, the research community anticipates several important developments related to 6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid. Current preclinical studies are evaluating its potential in neurological disorders, given preliminary evidence of blood-brain barrier penetration and neuroprotective effects. Additionally, formulation scientists are exploring various drug delivery systems to enhance the compound's bioavailability and therapeutic index.

In conclusion, 6-(2,4-Dichlorophenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid (CAS: 439095-06-4) represents a versatile scaffold with multiple therapeutic applications. The recent surge in research activity surrounding this compound underscores its potential to address unmet medical needs in inflammation, infectious diseases, and possibly neurological disorders. As research progresses, this molecule may serve as the foundation for a new class of pharmaceutical agents with improved efficacy and safety profiles.